Cas no 437763-66-1 ([(2R)-chroman-2-yl]methanamine;hydrochloride)

• Product Name: [(2R)-chroman-2-yl]methanamine;hydrochloride
• CAS No: 437763-66-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD01863317
• CID: 1034843
• PubChem ID: 55250747
• Update Time: 2025-11-02

[(2R)-chroman-2-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Chroman-2-ylmethanamine hydrochloride
• (2R)-3,4-DIHYDRO-2H-1-BENZOPYRANE-2-METHYLAMINE HYDROCHLORIDE
• (R)-Chroman-2-ylmethamine hydrochloride
• [(2R)-3,4-dihydro-2H-chromen-2-yl]methanamine,hydrochloride
• QZZSXVDBAPRCRM-SBSPUUFOSA-N
• (R)-2-aminomethylchroman hydrochloride
• AX8251860
• 1-[(2R)-3,4-dihydro-2H-chromen-2-yl]methanamine hydrochloride
• (2R)-3,4-DIHYDRO-2H-1-BENZOPYRANE-2-METHYL-AMINE HYDROCHLORIDE
• 1-[(2R)-3,4-Dihydro-2H-1-benzopyran-2-yl]methanamine--hydrogen chloride (1/1)
• [(2R)-chroman-2-yl]methanamine;hydrochloride
• DB-235806
• SCHEMBL3487482
• [(2R)-3,4-dihydro-2H-1-benzopyran-2-yl]methanamine hydrochloride
• EN300-7364536
• [(2R)-3,4-dihydro-2H-chromen-2-yl]methanamine;hydrochloride
• CS-0055030
• DS-6802
• MFCD01863317
• (2r)-3,4-dihydro-2h-1-benzopyrane-2-methylamine hcl
• (2R)-3,4-Dihydro-2H-chromen-2-ylmethanamine hydrochloride
• C75174
• (R)-CHROMAN-2-YLMETHANAMINE HCL
• AMY4253
• 1-[(2R)-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-YL]METHANAMINE HYDROCHLORIDE
• AKOS006279354
• DTXSID90716921
• A913693
• 437763-66-1
• (R)-Chroman-2-ylmethanaminehydrochloride

• MDL： MFCD01863317
• Inchi： 1S/C10H13NO.ClH/c11-7-9-6-5-8-3-1-2-4-10(8)12-9;/h1-4,9H,5-7,11H2;1H/t9-;/m1./s1
• InChI Key： QZZSXVDBAPRCRM-SBSPUUFOSA-N
• SMILES： Cl.O1C2C=CC=CC=2CC[C@@H]1CN

Computed Properties

• Exact Mass: 199.07652
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25

[(2R)-chroman-2-yl]methanamine;hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on [(2R)-chroman-2-yl]methanamine;hydrochloride

Introduction to [(2R)-Chroman-2-yl]Methanamine Hydrochloride (CAS No. 437763-66-1)

[(2R-chroman-2-yl]methanamine hydrochloride, identified by its CAS number 437763-66-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the chromane class of heterocyclic aromatic compounds, which have been widely studied for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chroman scaffold is a key structural feature of this compound, known for its ability to interact with biological targets in various ways. Chromanes have been explored for their roles in antioxidant, anti-inflammatory, and antimicrobial activities. The specific stereochemistry indicated by the (2R) configuration suggests that this compound may exhibit unique binding properties compared to its enantiomers or racemic mixtures. This stereochemical specificity is often a critical factor in determining the efficacy and selectivity of a drug candidate.

In recent years, there has been growing interest in the development of novel pharmacological agents targeting neurological disorders. The methanamine moiety in this compound may contribute to its interaction with central nervous system receptors, making it a potential candidate for further investigation in this area. Studies have shown that derivatives of chromane compounds can modulate neurotransmitter systems, which could be beneficial in treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The hydrochloride salt form of [(2R)-chroman-2-yl]methanamine not only improves its pharmacokinetic properties but also enhances its crystalline structure, which is crucial for formulation development. In pharmaceutical research, the crystalline form of a compound can significantly impact its bioavailability, stability, and overall efficacy. Therefore, understanding and optimizing the crystal structure of this compound is an important aspect of drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in designing and optimizing compounds like [(2R)-chroman-2-yl]methanamine hydrochloride for specific therapeutic applications. By leveraging these technologies, scientists can identify potential lead compounds more efficiently and reduce the time and cost associated with drug discovery.

The biological activity of this compound has been the focus of several preclinical studies. Initial research suggests that it may possess inhibitory effects on certain enzymes and receptors involved in inflammation and oxidative stress. These mechanisms are relevant to a wide range of diseases, including cardiovascular disorders, cancer, and autoimmune conditions. Further investigation is needed to fully elucidate the pharmacological profile of this compound and explore its potential as a therapeutic agent.

In addition to its pharmacological potential, [(2R)-chroman-2-yl]methanamine hydrochloride may also find applications in chemical biology research. Its unique structure and reactivity make it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. The chroman scaffold, in particular, has been used extensively as a building block for more complex molecules due to its versatility and functional group compatibility.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical configuration. These methods not only improve the efficiency of synthesis but also allow for the production of enantiomerically pure compounds, which are often essential for therapeutic applications.

The hydrochloride salt form is particularly useful in pharmaceutical formulations due to its enhanced solubility in water-based media. This property is crucial for developing oral dosage forms such as tablets and capsules, which require good dissolution rates for optimal absorption. Additionally, the stability imparted by the hydrochloride salt ensures that the compound remains effective throughout its shelf life.

In conclusion, [(2R)-chroman-2-yl]methanamine hydrochloride (CAS No. 437763-66-1) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the chroman scaffold and (2R) configuration, contribute to its biological activity and make it a valuable candidate for further investigation. The hydrochloride salt form, with its improved solubility and stability, enhances its suitability for formulation development. As research continues to uncover new therapeutic applications for chromane derivatives, compounds like this one are likely to play an increasingly important role in addressing various human health challenges.